2,6,8-Trimethylquinoline-3-carboxylic acid

• IUPAC Name: 2,6,8-trimethylquinoline-3-carboxylic acid
• InChI: InChI=1S/C13H13NO2/c1-7-4-8(2)12-10(5-7)6-11(13(15)16)9(3)14-12/h4-6H,1-3H3,(H,15,16)
• InChI Key: GMHYAEQGWZGISX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C=C(C(=N2)C)C(=O)O)C
• Molecular Formula: C13H13NO2
• DSSTOX Substance ID: DTXSID90390265
• Molecular Weight: 215.25 g/mol
• CAS No.: 876721-02-7

Description

2,6,8-Trimethylquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Cytotoxicity and Antioxidant Research

• A study explored the cytotoxic effects of ethoxyquin salts (related to quinoline compounds) on human lymphocytes in vitro, revealing that these compounds decrease cell viability at higher concentrations and exhibit increased numbers of apoptotic cells. This research contributes to understanding the potential preservative nature of these compounds, despite their observed side effects (Blaszczyk & Skolimowski, 2007).
• Another study assessed the genotoxic and antioxidant activities of ethoxyquin salts (related to quinoline compounds), finding that while they do cause DNA fragmentation, their genotoxic potential is lower than that of ethoxyquin itself. Interestingly, these salts, like ethoxyquin, effectively protect cells from oxidative damage caused by H2O2, with ethoxyquin hexanoate showing slightly higher antioxidant activity than ethoxyquin (Blaszczyk et al., 2006).

Synthesis and Chemical Properties

• Research into the synthesis of 4,7-Dimethylquinoline-2-carboxaldehyde (related to the quinoline compound family) and the formation of new 3-Hetarylformazans demonstrated the biochemical significance of such heterocyclic compounds. These are being investigated for their potential as anticancer agents and substances active against HIV, highlighting the importance of quinoline derivatives in the development of pharmaceutical substances (Aydemir & Kaban, 2018).
• A study on the synthesis of 4H-Chromene-2-carboxylic acid ester derivatives (related to the quinoline compound family) aimed at contributing to antitumor antibiotic tetrahydroisoquinoline natural products. This research underscores the relevance of quinoline derivatives in the development of new drugs and the understanding of their structural-activity relationships (Li et al., 2013).

Safety and Hazards

The compound is classified as a combustible solid. It has a WGK of 3, indicating that it is highly hazardous to water. The flash point is not applicable.